Cas no 1216278-42-0 (6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine)

• Product Name: 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine
• CAS No: 1216278-42-0
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 4815589
• Update Time: 2025-05-20

6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C9H10BrN3/c1-5-3-7(10)4-13-8(11)6(2)12-9(5)13/h3-4H,11H2,1-2H3
• InChI Key： MKBAONBEPYDQJZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=NC(C)=C(N)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• XLogP3: 2.9
• Topological Polar Surface Area: 43.3

Additional information on 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine

Introduction to 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine (CAS No: 1216278-42-0)

6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine, identified by its CAS number 1216278-42-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of bromine and methyl substituents in its molecular framework enhances its potential as a versatile intermediate in the synthesis of more complex pharmacophores.

The imidazopyridine scaffold is particularly intriguing due to its ability to interact with various biological targets, including enzymes and receptors. In recent years, there has been a surge in the exploration of imidazopyridine derivatives as candidates for treating a wide range of diseases, such as cancer, inflammation, and infectious disorders. The specific arrangement of atoms in 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine makes it a valuable building block for drug discovery programs.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of small-molecule inhibitors. For instance, studies have demonstrated that derivatives of imidazopyridine can modulate kinases and other signaling proteins involved in disease pathways. The bromine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce diverse substituents.

Recent advancements in computational chemistry have also highlighted the importance of 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine in virtual screening campaigns. Its molecular structure allows for favorable interactions with target proteins, making it a promising candidate for structure-based drug design. Researchers have leveraged molecular docking simulations to predict binding affinities and optimize lead compounds derived from this scaffold.

In the realm of oncology, imidazopyridine derivatives have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The amine group at the 3-position of 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine provides a site for further derivatization to enhance binding affinity and selectivity. This has led to several preclinical studies exploring its potential as an anti-cancer agent.

The synthesis of 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazopyridine core. Subsequent bromination and methylation steps introduce the key substituents that define its unique chemical properties.

From a pharmacokinetic perspective, the metabolic stability and solubility of 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine are critical factors that influence its therapeutic potential. Studies have been conducted to evaluate its degradation pathways and interactions with cytochrome P450 enzymes. These insights are essential for optimizing drug formulations and predicting side effects.

The growing interest in 6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine has also spurred innovation in synthetic methodologies. Researchers are exploring novel catalytic systems and green chemistry approaches to improve yields and reduce environmental impact. These efforts align with broader trends in pharmaceutical development aimed at sustainable practices.

In conclusion,6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-amine (CAS No: 1216278-42-0) represents a significant advancement in medicinal chemistry. Its unique structural features and synthetic versatility make it a valuable asset for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.